2,2-dimethyl-3-(oxiran-2-yl)propan-1-ol
Description
“2,2-dimethyl-3-(oxiran-2-yl)propan-1-ol” is a chemical compound with the CAS Number: 2169146-45-4 . It has a molecular weight of 130.19 .
Molecular Structure Analysis
The molecular structure of “2,2-dimethyl-3-(oxiran-2-yl)propan-1-ol” includes an oxirane (epoxide) group, which is a three-membered ring consisting of two carbon atoms and one oxygen atom . It also contains two methyl groups attached to the same carbon atom, making it a tertiary alcohol .Physical And Chemical Properties Analysis
“2,2-dimethyl-3-(oxiran-2-yl)propan-1-ol” is a liquid at room temperature . Other physical and chemical properties such as boiling point, melting point, and density are not available in the sources I found .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-dimethyl-3-(oxiran-2-yl)propan-1-ol involves the epoxidation of 2,2-dimethyl-3-(prop-2-en-1-yl)propan-1-ol using a peracid reagent.", "Starting Materials": [ "2,2-dimethyl-3-(prop-2-en-1-yl)propan-1-ol", "Peracid reagent (e.g. m-chloroperbenzoic acid, peracetic acid)" ], "Reaction": [ "To a solution of 2,2-dimethyl-3-(prop-2-en-1-yl)propan-1-ol in a suitable solvent (e.g. dichloromethane), add the peracid reagent dropwise at a temperature of 0-5°C.", "Allow the reaction mixture to warm to room temperature and stir for several hours.", "Quench the reaction by adding a suitable quenching agent (e.g. sodium bisulfite) and extract the product with a suitable solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the desired product, 2,2-dimethyl-3-(oxiran-2-yl)propan-1-ol." ] } | |
CAS RN |
2169146-45-4 |
Product Name |
2,2-dimethyl-3-(oxiran-2-yl)propan-1-ol |
Molecular Formula |
C7H14O2 |
Molecular Weight |
130.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
